Cas no 78876-50-3 (7-Prenyloxyaromadendrin)

• Product Name: 7-Prenyloxyaromadendrin
• CAS No: 78876-50-3
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 2057728
• PubChem ID: 23900109
• Update Time: 2025-06-13

7-Prenyloxyaromadendrin Chemical and Physical Properties

Names and Identifiers

• 7-O-(3-Methyl-2-butenyl)-Aromadendrin
• 7-O-aromadendrin
• flavanol
• 7-Prenyloxyaromadendrin
• (2R,3R)-2,3-Dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[(3-methyl-2-buten-1-yl)oxy]-4H-1-benzopyran-4-one (ACI)
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[(3-methyl-2-butenyl)oxy]-, (2R-trans)- (9CI)
• 78876-50-3
• NCGC00385547-01!(2R,3R)-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-(3-methylbut-2-enoxy)-2,3-dihydrochromen-4-one
• CS-0134788
• MEGxp0_001833
• AKOS040762734
• MS-25578
• HY-N7611
• (2R,3R)-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-(3-methylbut-2-enoxy)-2,3-dihydrochromen-4-one
• G18085
• DA-60585

• Inchi： 1S/C20H20O6/c1-11(2)7-8-25-14-9-15(22)17-16(10-14)26-20(19(24)18(17)23)12-3-5-13(21)6-4-12/h3-7,9-10,19-22,24H,8H2,1-2H3/t19-,20+/m0/s1
• InChI Key： CITFYDYEWQIEPX-VQTJNVASSA-N
• SMILES： O=C1[C@H](O)[C@@H](C2C=CC(O)=CC=2)OC2C=C(C=C(C1=2)O)OC/C=C(\C)/C

Computed Properties

• Exact Mass: 356.12598835g/mol
• Monoisotopic Mass: 356.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.2Ų

7-Prenyloxyaromadendrin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanonols

Additional information on 7-Prenyloxyaromadendrin

Exploring the Potential of 7-Prenyloxyaromadendrin (CAS No. 78876-50-3): A Comprehensive Review

In the realm of natural flavonoids, 7-Prenyloxyaromadendrin (CAS No. 78876-50-3) has garnered significant attention due to its unique structural properties and potential bioactive applications. This compound, classified as a prenylated flavonoid, is derived from plants and exhibits a range of pharmacological activities that align with current trends in natural product research and functional food development. As consumers increasingly seek plant-based therapeutics and nutraceuticals, understanding the role of 7-Prenyloxyaromadendrin becomes crucial for researchers and industry professionals alike.

The molecular structure of 7-Prenyloxyaromadendrin features a prenyl group attached to the aromadendrin backbone, which enhances its lipophilicity and bioavailability compared to non-prenylated flavonoids. This modification is particularly relevant in modern drug discovery, where improved membrane permeability is a key focus. Recent studies suggest that 78876-50-3 may interact with cellular pathways related to oxidative stress and inflammation, making it a subject of interest for anti-aging formulations and metabolic health products—two of the most searched topics in health supplements today.

From an ecological perspective, the sourcing of 7-Prenyloxyaromadendrin-rich plants ties into the growing demand for sustainable botanicals. Extraction methods such as green chemistry techniques and supercritical fluid extraction are being optimized to meet both environmental concerns and industrial scalability requirements. These approaches address frequent search queries about "eco-friendly extraction of bioactive compounds" while maintaining the compound's integrity.

In analytical chemistry, the identification of CAS No. 78876-50-3 through LC-MS and NMR spectroscopy has become a benchmark for quality control in herbal supplement manufacturing. The compound's distinct UV-Vis absorption pattern also facilitates its detection in complex matrices, a topic frequently discussed in phytochemical analysis forums. This analytical reproducibility is critical for standardizing 7-Prenyloxyaromadendrin-containing products, especially as regulatory agencies tighten guidelines for natural health products.

Emerging research directions explore 7-Prenyloxyaromadendrin's potential synergies with other polyphenols in functional beverages and cosmeceuticals. Its stability under various pH conditions makes it suitable for skincare formulations targeting collagen protection—a highly searched term in dermatology circles. Meanwhile, food scientists are investigating its incorporation into gut-health supplements, capitalizing on the public's fascination with microbiome modulation.

The commercial viability of 78876-50-3 depends on advancing biotechnological production methods. Recent breakthroughs in plant cell culture and enzymatic synthesis offer alternatives to traditional extraction, addressing common search queries about "scalable production of rare flavonoids." Such innovations could position 7-Prenyloxyaromadendringlobal nutraceutical market, projected to exceed USD 722 billion by 2030.

Quality standardization remains a challenge for prenylated flavonoids like 7-Prenyloxyaromadendrin. Current pharmacopoeial standards are evolving to include advanced markers for authentication, responding to industry demands for adulteration detection methods. This aligns with consumer searches for "how to identify pure botanical extracts" and reinforces the need for robust analytical validation protocols.

Future research on CAS No. 78876-50-3 may explore its molecular docking potential with metabolic enzymes, particularly those involved in glucose metabolism—a hot topic in diabetes management research. Preliminary data suggest its structure-activity relationship warrants investigation through computational chemistry approaches, combining two trending search terms: "flavonoid bioactivity prediction" and "in silico drug discovery."

From a market perspective, the patent landscape surrounding 7-Prenyloxyaromadendrin applications is still developing. Strategic intellectual property protection will be essential as companies race to commercialize formulations containing this compound, especially in regions with high demand for evidence-based herbal products like North America and Europe.

In conclusion, 7-Prenyloxyaromadendrin (CAS No. 78876-50-3) represents a compelling case study at the intersection of traditional medicine and modern biotechnology. Its multifaceted applications—from cosmetic actives to dietary supplements—mirror current consumer trends toward multifunctional natural ingredients. As research methodologies advance and market needs evolve, this prenylated flavonoid is poised to make significant contributions across multiple industries.